3,5-Bis(trifluoromethyl)-1H-pyrazole
Cat. No. B088745
CAS RN:
14704-41-7
M. Wt: 204.07 g/mol
InChI Key: NGDDUAYSWPUSLX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
3,5-Bis(trifluoromethyl)aniline is a compound that has been used in the synthesis of various derivatives . It has a molecular weight of 229.12 .
Synthesis Analysis
While specific synthesis methods for 3,5-Bis(trifluoromethyl)-1H-pyrazole were not found, there are related compounds such as 3,5-Bis(trifluoromethyl)phenyl-Substituted Pyrazole Derivatives that have been synthesized for antimicrobial studies .
Molecular Structure Analysis
The X-ray molecular structure of a related compound, 3,5-bis(trifluoromethyl)pyrazole, has been determined. The compound forms tetramers through N–H···N hydrogen bonds .
Scientific Research Applications
Antimicrobial Agents
- Scientific Field: Medicinal Chemistry .
- Application Summary: 3,5-Bis(trifluoromethyl)phenyl-Substituted Pyrazole Derivatives have been synthesized and studied for their potential as potent growth inhibitors of drug-resistant bacteria .
- Methods of Application: The compounds were synthesized and their antimicrobial activities were tested against planktonic Gram-positive bacteria . The minimum inhibitory concertation (MIC) values were used to measure their effectiveness .
- Results: Most of the synthesized compounds were found to be potent growth inhibitors with MIC values as low as 0.25 µg/mL . Compounds 11, 28, and 29 were found to be potent against S. aureus biofilms with minimum biofilm eradication concentration (MBEC) values as low as 1 µg/mL .
Potential CETP Inhibitors
- Scientific Field: Medicinal Chemistry .
- Application Summary: 3,5-Bis(trifluoromethyl)benzylamino Benzamides have been synthesized and evaluated for their potential as Cholesteryl Ester Transfer Protein (CETP) inhibitors .
- Methods of Application: The compounds were synthesized and characterized using 1 H-NMR, 13 C-NMR, IR, and HR-MS . They were then tested in vitro to estimate their CETP inhibitory activity .
- Results: The compounds showed inhibitory effectiveness ranging from 42.2% to 100% at a concentration of 10 μM . Compounds bearing unsubstituted three aromatic rings (9a) or ortho-CF 3 substituted (9b) were the most effective compounds among their analogs and showed IC 50 values of 1.36 and 0.69 μM, respectively .
Catalyst Development
- Scientific Field: Organic & Biomolecular Chemistry .
- Application Summary: N,N′-Bis[3,5-bis(trifluoromethyl)phenyl]thiourea, a derivative of 3,5-Bis(trifluoromethyl)-1H-pyrazole, has been used extensively in promoting organic transformations . It is used ubiquitously in H-bond catalysts .
- Methods of Application: The compound is used as an organocatalyst in organic chemistry . It activates substrates and subsequently stabilizes partially developing negative charges (e.g., oxyanions) in the transition states employing explicit double hydrogen bonding .
- Results: This compound has played a very important role in the development of H-bond organocatalysts .
Synthesis of Schiff’s Base
- Scientific Field: Organic Chemistry .
- Application Summary: 3,5-Bis(trifluoromethyl)aniline, a derivative of 3,5-Bis(trifluoromethyl)-1H-pyrazole, was used in the synthesis of N-[2-hydroxy-1-naphthylidene]-3,5-bis(trifluoromethyl)aniline, a Schiff’s base .
- Methods of Application: The compound was used in the synthesis of Schiff’s base via titanium-catalyzed hydroamination .
- Results: The synthesis resulted in the formation of N-[2-hydroxy-1-naphthylidene]-3,5-bis(trifluoromethyl)aniline .
Suppression of Polysulfides in Lithium-Sulfur Batteries
- Scientific Field: Materials Science .
- Application Summary: A 3,5-bis(trifluoromethyl)benzyl (BTFMB-TzDa) modified triazine-based covalent organic framework was synthesized . This compound has been used to suppress the shuttle effect of polysulfides in lithium-sulfur (Li–S) batteries .
- Methods of Application: The high electronegativity and large steric hindrance of the BTFMB-TzDa modified separator successfully suppressed the diffusion of polysulfides, leading to improved capacity and cyclic stability of Li–S batteries .
- Results: Cells with the BTFMB-TzDa modified separator exhibited a high initial capacity of 1205 mA h g −1 at 0.2C and 657 mA h g −1 at 3.0C . Furthermore, the capacity still remained at 501 mA h g −1 after 500 cycles .
Synthesis of N-1-Phenylethyl-3,5-Bis(trifluoromethyl)aniline
- Scientific Field: Organic Chemistry .
- Application Summary: 3,5-Bis(trifluoromethyl)aniline was used in the synthesis of N-1-phenylethyl-3,5-bis(trifluoromethyl)aniline via a titanium-catalyzed hydroamination reaction .
- Methods of Application: The compound was synthesized using a titanium-catalyzed hydroamination reaction .
- Results: The synthesis resulted in the formation of N-1-phenylethyl-3,5-bis(trifluoromethyl)aniline .
Safety And Hazards
properties
IUPAC Name |
3,5-bis(trifluoromethyl)-1H-pyrazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2F6N2/c6-4(7,8)2-1-3(13-12-2)5(9,10)11/h1H,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NGDDUAYSWPUSLX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(NN=C1C(F)(F)F)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2F6N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60333866 |
Source
|
| Record name | 3,5-Bis(trifluoromethyl)-1H-pyrazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60333866 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-Bis(trifluoromethyl)-1H-pyrazole | |
CAS RN |
14704-41-7 |
Source
|
| Record name | 3,5-Bis(trifluoromethyl)-1H-pyrazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60333866 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3,5-Bis(trifluoromethyl)pyrazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Citations
For This Compound
64
Citations
Pyrazoles represent important building blocks for the preparation of bioactive compounds and a large variety of materials, due to their rich coordination chemistry. Unusual and …
Number of citations: 39
www.sciencedirect.com
English The series complex formation nickel (II) or cobalt (III) with hexafluoroacetylacetone, pyrazole, 3, 5-dimethylpyrazole, and 3, 5-bis (trifluoromethyl)-¹H-pyrazole were prepared. …
Number of citations: 5
search.ebscohost.com
An improved and more efficient synthesis procedure for trifluoromethyl substituted pyrazoles, namely 3,5-bis(trifluoromethyl)-1H-pyrazole (1a), 5-(pentafluoroethyl)-3-(trifluoromethyl)-1H…
Number of citations: 17
www.sciencedirect.com
The palladium(II) center in the title compound, trans-[PdCl2(C5H2F6N2)2]·H2O, possesses a distorted square-planar geometry. The NH groups are positioned on the same side of the …
Number of citations: 5
scripts.iucr.org
A novel methylated pyrazole derivative, namely 1-methyl-3,5-bis(trifluoromethyl)-1H-pyrazole (MBTFMP) was synthesized for the first time and comprehensively characterized for high …
Number of citations: 12
www.sciencedirect.com
Stimulation of tyrosine kinase coupled receptors, such as the T cell receptor in T lymphocytes, results in activation of phospholipase-Cγ (PLC-γ) which hydrolyzes phosphoinositol 4, 5, …
Number of citations: 1
search.proquest.com
The new PPA ligands 3‐[5‐methyl‐3‐(trifluoromethyl)‐1H‐pyrazol‐1‐yl]propanamide (CF 3 MePPA; 3) and 3‐[3,5‐bis(trifluoromethyl)‐1H‐pyrazol‐1‐yl]propanamide ((CF 3 ) 2 PPA; 4) …
Number of citations: 3
onlinelibrary.wiley.com
Novel potent and selective Ca2+ release-activated Ca2+ (CRAC) channel inhibitors. Part 3: Synthesis and CRAC channel inhibitory activity of 4′-[(trifluoromethyl)pyrazol-1-yl]…
Number of citations: 33
www.sciencedirect.com
As formações complexas em série de níquel (II) ou cobalto (III) com hexafluoroacetilacetona, pirazol, 3, 5-dimetilpirazol e 3, 5-bis (trifluorometil)-1H-pirazol foram preparadas. O …
Number of citations: 3
www.researchgate.net
This work reports the calculation of the nuclear magnetic resonance (NMR) chemical shifts of eight trinuclear Ag(I) complexes of pyrazolate ligands using the relativistic program ZORA. …
Number of citations: 12
analyticalsciencejournals.onlinelibrary.wiley.com
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